Cas no 107261-81-4 (2-Propen-1-amine, N-(1-methylethyl)-3-phenyl-, (E)-)

• Product Name: 2-Propen-1-amine, N-(1-methylethyl)-3-phenyl-, (E)-
• CAS No: 107261-81-4
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• MDL: MFCD08757404
• CID: 3584391
• PubChem ID: 17155763
• Update Time: 2025-05-26

2-Propen-1-amine, N-(1-methylethyl)-3-phenyl-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-amine, N-(1-methylethyl)-3-phenyl-, (E)-
• [(2E)-3-phenylprop-2-en-1-yl](propan-2-yl)amine
• MFCD08757404
• (2E)-3-phenyl-N-(propan-2-yl)prop-2-en-1-amine
• SCHEMBL11035659
• 107261-81-4
• CC(C)NC\\C=C\\C1=CC=CC=C1
• AKOS002621813
• (E)-3-phenyl-N-propan-2-ylprop-2-en-1-amine
• (3-Phenylprop-2-en-1-yl)(propan-2-yl)amine
• STL477610

• MDL： MFCD08757404
• Inchi： 1S/C12H17N/c1-11(2)13-10-6-9-12-7-4-3-5-8-12/h3-9,11,13H,10H2,1-2H3/b9-6+
• InChI Key： QBCVISFRWLCGCZ-RMKNXTFCSA-N
• SMILES： C(NC(C)C)/C=C/C1=CC=CC=C1

Computed Properties

• Exact Mass: 175.136
• Monoisotopic Mass: 175.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 12A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 2-Propen-1-amine, N-(1-methylethyl)-3-phenyl-, (E)-

Chemical Profile of 2-Propen-1-amine, N-(1-methylethyl)-3-phenyl-, (E)- (CAS No. 107261-81-4)

2-Propen-1-amine, N-(1-methylethyl)-3-phenyl-, (E)-, identified by its CAS number 107261-81-4, is a specialized organic compound with significant applications in the field of pharmaceutical chemistry and chemical biology. This compound, characterized by its unique structural framework, has garnered attention due to its potential in various synthetic pathways and biological interactions. The molecule consists of an amine functional group attached to an allylic system, with substituents that enhance its reactivity and utility in synthetic chemistry.

The structural composition of 2-propen-1-amine, N-(1-methylethyl)-3-phenyl-, (E)- includes a phenyl ring and an isobutyl group, which contribute to its distinct chemical properties. The presence of the (E) configuration indicates the spatial arrangement of the substituents around the double bond, influencing its reactivity and interaction with biological targets. This configuration is particularly important in pharmaceutical applications, where stereochemistry often dictates the efficacy and selectivity of a drug.

In recent years, there has been growing interest in exploring the pharmacological potential of allylic amines due to their versatile reactivity and ability to participate in various chemical transformations. The compound CAS No. 107261-81-4 has been studied for its role in synthesizing novel heterocyclic compounds, which are widely used in medicinal chemistry. Heterocyclic structures are prevalent in many bioactive molecules, including antibiotics and anti-inflammatory agents, making this compound a valuable building block for drug discovery.

One of the key areas where 2-propen-1-amine, N-(1-methylethyl)-3-phenyl-, (E)- has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often targeted in the treatment of cancers and inflammatory diseases. The amine group and the phenyl ring in this compound can be modified to create specific inhibitors that bind to target kinases with high affinity. Recent studies have demonstrated that derivatives of this compound exhibit inhibitory activity against certain kinases, suggesting their potential as lead compounds for further development.

The synthesis of CAS No. 107261-81-4 involves multi-step organic reactions that highlight the compound's complexity and synthetic utility. The process typically begins with the alkylation of an allylic amine followed by functional group transformations to introduce the phenyl and isobutyl substituents. Advanced synthetic techniques, such as cross-coupling reactions and transition metal catalysis, have been employed to achieve high yields and purity. These methods are essential for producing pharmaceutical-grade compounds that meet stringent regulatory standards.

The biological activity of 2-propen-1-amine, N-(1-methylethyl)-3-phenyl-, (E)- has been investigated in various preclinical models. Preliminary studies suggest that this compound interacts with biological targets through non-covalent interactions, such as hydrogen bonding and hydrophobic effects. These interactions are critical for determining the binding affinity and selectivity of a drug molecule. Further research is needed to fully elucidate its mechanism of action and potential therapeutic applications.

The chemical properties of CAS No. 107261-81-4 also make it a valuable intermediate in material science applications. Allylic amines can undergo polymerization reactions to form novel polymers with unique properties. These polymers have potential uses in coatings, adhesives, and specialty materials where specific chemical functionalities are required. The phenyl ring and amine group contribute to the versatility of this compound, allowing for diverse modifications that tailor its properties for different applications.

In conclusion, 2-propen-1-amine, N-(1-methylethyl)-3-phenyl-, (E)- (CAS No. 107261-81-4) is a multifaceted compound with significant potential in pharmaceuticals and material science. Its unique structural features and reactivity make it a valuable building block for synthesizing bioactive molecules and advanced materials. Ongoing research continues to uncover new applications for this compound, highlighting its importance in modern chemistry.